Cas no 1852235-30-3 (1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine)

• Product Name: 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine
• CAS No: 1852235-30-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6218543
• PubChem ID: 165666122
• Update Time: 2025-06-09

1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-nitrophenyl)cyclopentan-1-amine
• EN300-1855172
• 1852235-30-3
• 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine

• Inchi： 1S/C12H16N2O2/c1-9-8-10(4-5-11(9)14(15)16)12(13)6-2-3-7-12/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key： RBGJNOIIYIDYBN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine

Introduction to 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine (CAS No. 1852235-30-3)

1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine (CAS No. 1852235-30-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine consists of a cyclopentane ring substituted with an amine group and a 3-methyl-4-nitrophenyl moiety. The presence of the nitro group and the methyl substituent imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

Recent studies have explored the potential of 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine in various biological systems. One notable area of research is its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary findings suggest that this compound may exhibit selective binding to certain receptors, which could be leveraged for the development of new drugs targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential as a therapeutic agent, 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine has also been investigated for its use as a tool compound in chemical biology. Tool compounds are essential for elucidating the functions of specific proteins and pathways in cellular processes. By using 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine, researchers can gain insights into the mechanisms underlying various biological phenomena, which can inform the design of more effective drugs.

The synthesis of 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine involves a series of well-defined chemical reactions. Typically, the process begins with the formation of the cyclopentane ring, followed by the introduction of the amine group and the 3-methyl-4-nitrophenyl substituent. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to optimize the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine is not classified as a hazardous substance, it should be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE) should be worn at all times, and strict adherence to safety protocols is essential to ensure the well-being of laboratory personnel.

The physicochemical properties of 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine, including its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for understanding how the compound behaves in different solvents and under various conditions. For instance, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays and other biochemical experiments.

In conclusion, 1-(3-Methyl-4-nitrophenyl)cyclopentan-1-amine (CAS No. 1852235-30-3) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the broader field of medicinal chemistry.